Cas no 35559-25-2 ( )

  structure
  structure
Product Name: 
CAS No:35559-25-2
MF:C14H12N4O2S
MW:300.335680961609
CID:920465
PubChem ID:6862753
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-nitrophenyl)methylideneamino]-3-phenylthiourea
    • 3-Nitro-benzaldehyd-(2,4-dinitro-phenylhydrazon)
    • 3-Nitro-benzaldehyd-< 4-phenyl-thiosemicarbazon>
    • 3-Nitro-benzaldehyd-2.4-dinitro-phenylhydrazon
    • 3-nitro-benzaldehyde 4-phenyl-thiosemicarbazone
    • 3-nitrobenzaldehyde-4-n
    • Ambcb5104732
    • Benzaldehyde, 3-nitro-, (2,4-dinitrophenyl)hydrazone
    • Benzaldehyde, m-nitro-, (2,4-dinitrophenyl)hydrazone
    • m-nitrobenzaldehyde 2,4-dinitrophenylhydrazone
    • m-Nitro-benzaldehyd-p-nitrophenylhydrazon
    • NCGC00332154-01
    • CHEMBL194029
    • NSC213886
    • 1-[(E)-(3-nitrophenyl)methyleneamino]-3-phenyl-thiourea
    • NSC-213886
    • AB01326128-02
    • 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea
    • AKOS002184296
    • Hydrazinecarbothioamide, 2-[(3-nitrophenyl)methylene]-N-phenyl-, (2E)-
    • 3-nitrobenzaldehyde N-phenylthiosemicarbazone
    • 35559-25-2
    • (2E)-2-(3-nitrobenzylidene)-N-phenylhydrazinecarbothioamide
    • STK947811
    • &nbsp;
    • Inchi: 1S/C14H12N4O2S/c19-18(20)13-8-4-5-11(9-13)10-15-17-14(21)16-12-6-2-1-3-7-12/h1-10H,(H2,16,17,21)/b15-10+
    • InChI Key: LUNHSXYBMVDRNL-XNTDXEJSSA-N
    • SMILES: S=C(N/N=C/C1C=CC=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 300.06826
  • Monoisotopic Mass: 300.06809681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 79.56
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